Cas no 4233-62-9 (3-benzotriazol-1-yl-2-methyl-propionic acid)
4233-62-9 structure
Product Name:3-benzotriazol-1-yl-2-methyl-propionic acid
CAS No:4233-62-9
MF:C10H11N3O2
MW:205.213241815567
CID:927985
PubChem ID:2913712
Update Time:2025-08-05
3-benzotriazol-1-yl-2-methyl-propionic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-benzotriazol-1-yl-2-methyl-propionic acid
- 3-(benzotriazol-1-yl)-2-methylpropanoic acid
- cid_2913712
- Oprea1_518586
- Z431542322
- 3-(1H-1,2,3-benzotriazol-1-yl)-2-methylpropanoic acid
- Cambridge id 6780569
- 4233-62-9
- BDBM89504
- ChemDiv3_003469
- EN300-6739253
- AKOS022478745
- HMS2726L18
- SR-01000496169-1
- IDI1_021379
- MLS-0284654.0001
- Oprea1_179657
- G47132
- 3-benzotriazol-1-yl-2-methyl-propionic acid, AldrichCPR
- MLS000715228
- 3-(1H-Benzo[d][1,2,3]triazol-1-yl)-2-methylpropanoicacid
- CHEMBL1576807
- CS-0257570
- HMS1482N15
- 3-(1-benzotriazolyl)-2-methylpropanoic acid
- 3-(1H-Benzo[d][1,2,3]triazol-1-yl)-2-methylpropanoic acid
- AKOS000300775
- SR-01000496169
- 3-(benzotriazol-1-yl)-2-methyl-propionic acid
- SMR000275207
- DTXSID00387787
- 3-(benzotriazol-1-yl)-2-methyl-propanoic acid
-
- MDL： MFCD03043650
- Inchi： 1S/C10H11N3O2/c1-7(10(14)15)6-13-9-5-3-2-4-8(9)11-12-13/h2-5,7H,6H2,1H3,(H,14,15)
- InChI Key： DQDZZJOQSXHOES-UHFFFAOYSA-N
- SMILES： OC(C(C)CN1C2C=CC=CC=2N=N1)=O
Computed Properties
- Exact Mass: 205.08500
- Monoisotopic Mass: 205.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 68Ų
Experimental Properties
- PSA: 68.01000
- LogP: 1.15200
3-benzotriazol-1-yl-2-methyl-propionic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-benzotriazol-1-yl-2-methyl-propionic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM378188-1g |
3-(1H-1,2,3-benzotriazol-1-yl)-2-methylpropanoic acid |
4233-62-9 | 95%+ | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM378188-5g |
3-(1H-1,2,3-benzotriazol-1-yl)-2-methylpropanoic acid |
4233-62-9 | 95%+ | 5g |
$*** | 2023-05-30 | |
| Enamine | EN300-6739253-0.05g |
3-(1H-1,2,3-benzotriazol-1-yl)-2-methylpropanoic acid |
4233-62-9 | 95.0% | 0.05g |
$94.0 | 2025-03-21 | |
| Enamine | EN300-6739253-0.1g |
3-(1H-1,2,3-benzotriazol-1-yl)-2-methylpropanoic acid |
4233-62-9 | 95.0% | 0.1g |
$140.0 | 2025-03-21 | |
| Enamine | EN300-6739253-0.25g |
3-(1H-1,2,3-benzotriazol-1-yl)-2-methylpropanoic acid |
4233-62-9 | 95.0% | 0.25g |
$200.0 | 2025-03-21 | |
| Enamine | EN300-6739253-0.5g |
3-(1H-1,2,3-benzotriazol-1-yl)-2-methylpropanoic acid |
4233-62-9 | 95.0% | 0.5g |
$374.0 | 2025-03-21 | |
| Enamine | EN300-6739253-1.0g |
3-(1H-1,2,3-benzotriazol-1-yl)-2-methylpropanoic acid |
4233-62-9 | 95.0% | 1.0g |
$499.0 | 2025-03-21 | |
| Enamine | EN300-6739253-2.5g |
3-(1H-1,2,3-benzotriazol-1-yl)-2-methylpropanoic acid |
4233-62-9 | 95.0% | 2.5g |
$978.0 | 2025-03-21 | |
| Enamine | EN300-6739253-5.0g |
3-(1H-1,2,3-benzotriazol-1-yl)-2-methylpropanoic acid |
4233-62-9 | 95.0% | 5.0g |
$1448.0 | 2025-03-21 | |
| Enamine | EN300-6739253-10.0g |
3-(1H-1,2,3-benzotriazol-1-yl)-2-methylpropanoic acid |
4233-62-9 | 95.0% | 10.0g |
$2146.0 | 2025-03-21 |
3-benzotriazol-1-yl-2-methyl-propionic acid Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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